Cas no 23445-17-2 (5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-, hydrochloride, cis- (8CI,9CI))
23445-17-2 structure
Product Name:5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-, hydrochloride, cis- (8CI,9CI)
CAS No:23445-17-2
MF:C11H16ClNO
MW:213.703842163086
CID:276427
PubChem ID:24190365
Update Time:2025-04-19
5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-, hydrochloride, cis- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-, hydrochloride, cis- (8CI,9CI)
- 6-amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol,hydrochloride
- 6-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-olhydrochloride
- DTXSID50946101
- 450368-19-1
- NSC107300
- 23445-17-2
- NSC-107300
- CHEMBL542670
- 6-amino-6,7,8,9-tetrahydro-5h-benzocyclohepten-5-ol HCl
- 6-Amino-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol hydrochloride
- 6-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol hydrochloride
- 6-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol--hydrogen chloride (1/1)
- 6-amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol;hydrochloride
-
- Inchi: 1S/C11H15NO.ClH/c12-10-7-3-5-8-4-1-2-6-9(8)11(10)13;/h1-2,4,6,10-11,13H,3,5,7,12H2;1H
- InChI Key: PLCUUTVRVBHALB-UHFFFAOYSA-N
- SMILES: Cl.OC1C2C=CC=CC=2CCCC1N
Computed Properties
- Exact Mass: 177.11545
- Monoisotopic Mass: 213.092
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 172
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2A^2
Experimental Properties
- Density: 1.117
- Boiling Point: 331.5°Cat760mmHg
- Flash Point: 154.3°C
- Refractive Index: 1.58
- PSA: 46.25
- LogP: 2.88590
5H-Benzocyclohepten-5-ol,6-amino-6,7,8,9-tetrahydro-, hydrochloride, cis- (8CI,9CI) Related Literature
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2. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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